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Compound of Interest

Compound Name: BX048

Cat. No.: B15554237 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

magnetic materials is a critical decision impacting the performance and reliability of

instrumentation and experimental setups. This guide provides an objective comparison of the

BX048 magnet, a specific grade of Neodymium Iron Boron (NdFeB) magnet, and the broader

class of Samarium Cobalt (SmCo) magnets. This analysis is supported by quantitative data and

outlines standard experimental protocols for performance evaluation.

Executive Summary
The BX048, identified as a Grade N42 Neodymium magnet, offers superior magnetic strength

at ambient temperatures.[1][2][3] In contrast, Samarium Cobalt magnets, while exhibiting lower

magnetic energy products, provide exceptional performance at elevated temperatures and

superior corrosion resistance.[4][5] The choice between these materials is therefore highly

dependent on the specific environmental and performance requirements of the application.

Quantitative Performance Comparison
The following table summarizes the key magnetic and physical properties of the BX048 (N42

NdFeB) magnet and typical ranges for Samarium Cobalt magnets.
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Property BX048 (N42 NdFeB) Samarium Cobalt (SmCo)

Material Composition
Neodymium, Iron, Boron

(NdFeB)
Samarium, Cobalt (SmCo)

Remanence (Br) 13,200 Gauss (1.32 T)[2]
8,000 - 11,500 Gauss (0.8 -

1.15 T)

Maximum Energy Product

(BH)max
42 MGOe[2] 16 - 32 MGOe[6]

Coercivity (Hci) >12 kOe 6 - 20 kOe

Maximum Operating

Temperature
~80 °C 250 - 350 °C[7]

Temperature Coefficient of Br ~ -0.12 %/°C -0.03 to -0.05 %/°C[8]

Corrosion Resistance Fair (Requires Coating)[1]
Excellent (Generally No

Coating Required)[9][10]

Coating
Nickel-Copper-Nickel (Ni-Cu-

Ni)[1][3]
Typically Uncoated

Performance Characteristics
Magnetic Strength: At room temperature, the BX048 magnet, with a (BH)max of 42 MGOe,

demonstrates a significantly stronger magnetic field compared to Samarium Cobalt magnets,

whose (BH)max typically ranges from 16 to 32 MGOe.[2][6] This makes the BX048 ideal for

applications requiring high magnetic flux in a compact size under standard operating

conditions.

Thermal Stability: Samarium Cobalt magnets exhibit superior thermal stability. With a maximum

operating temperature between 250°C and 350°C and a lower reversible temperature

coefficient of remanence (-0.03 to -0.05 %/°C), SmCo magnets maintain their magnetic

properties at elevated temperatures where NdFeB magnets would suffer significant irreversible

losses.[7][8] The BX048, like most N42 grade neodymium magnets, has a maximum operating

temperature of approximately 80°C.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.stanfordmagnets.com/a-detailed-guide-on-the-samarium-cobalt-magnet.html
https://sintex.com/permanent-magnets/samarium-cobalt/
https://en.wikipedia.org/wiki/Samarium%E2%80%93cobalt_magnet
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.duramag.com/samarium-cobalt-magnets-smco/corrosion-resistance-of-samarium-cobalt-magnets/
https://www.euromag-magnets.com/en/material/samarium-cobalt-magnets/
https://www.albmagnets.com/block-magnets/140-bx048-neodymium-block-magnets.html
https://www.epi-magnets.com/product/bx048-neodymium-block-magnets/
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.kjmagnetics.com/bx048-neodymium-block-magnet
https://www.stanfordmagnets.com/a-detailed-guide-on-the-samarium-cobalt-magnet.html
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://sintex.com/permanent-magnets/samarium-cobalt/
https://en.wikipedia.org/wiki/Samarium%E2%80%93cobalt_magnet
https://www.benchchem.com/product/b15554237?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15554237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Corrosion Resistance: Samarium Cobalt magnets are highly resistant to corrosion and

oxidation, making them suitable for use in harsh chemical or high-humidity environments

without the need for a protective coating.[9][10] The BX048, being a NdFeB magnet, is

inherently susceptible to corrosion and relies on a Nickel-Copper-Nickel plating for protection.

[1][3]

Experimental Protocols
To empirically validate the performance of these magnets, the following standard experimental

methodologies are employed:

1. Measurement of Magnetic Properties (B-H Curve Analysis):

Objective: To determine key magnetic parameters such as Remanence (Br), Coercivity (Hci),

and Maximum Energy Product (BH)max.

Methodology: A sample of the magnetic material is placed within a permeameter or

hysteresisgraph. A varying external magnetic field is applied to the sample, and the resulting

magnetic flux density (B) is measured. The data is plotted to generate a B-H hysteresis loop,

from which the key magnetic properties are derived. This testing is typically performed at a

controlled ambient temperature (e.g., 20°C).

2. Thermal Stability Testing:

Objective: To evaluate the magnet's performance at elevated temperatures and determine its

reversible and irreversible magnetic losses.

Methodology:

The open-circuit magnetic flux of the magnet is measured at room temperature using a

Helmholtz coil or a fluxmeter.

The magnet is then heated to a specified temperature within its operating range and held

for a defined period.

The magnetic flux is measured at the elevated temperature.
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The magnet is cooled back to room temperature, and the magnetic flux is measured

again.

The difference in flux before and after heating provides the irreversible flux loss, while the

change in flux at the elevated temperature indicates the reversible loss. This process can

be repeated at various temperatures to determine the maximum operating temperature.

3. Corrosion Resistance Testing (Salt Spray Test):

Objective: To assess the magnet's ability to withstand a corrosive environment.

Methodology: The magnet is placed in a sealed chamber and exposed to a continuous spray

of a salt solution (typically 5% NaCl) at a controlled temperature (e.g., 35°C). The magnet is

periodically inspected for any signs of corrosion, such as rust or degradation of the coating.

The duration of the test can vary depending on the required level of corrosion resistance.

Visualizing the Selection Process
The decision-making process for selecting the appropriate magnet can be visualized as a

workflow that considers the primary application constraints.
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Application Requirement Analysis

High Operating Temperature?
(> 80°C)
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Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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